Cas no 1804407-08-6 (3-Bromo-5-fluoro-4-nitrophenylacetic acid)

• Product Name: 3-Bromo-5-fluoro-4-nitrophenylacetic acid
• CAS No: 1804407-08-6
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4974717
• Update Time: 2025-08-05

3-Bromo-5-fluoro-4-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-nitrophenylacetic acid
• 2-(3-Bromo-5-fluoro-4-nitrophenyl)acetic acid

• Inchi： 1S/C8H5BrFNO4/c9-5-1-4(3-7(12)13)2-6(10)8(5)11(14)15/h1-2H,3H2,(H,12,13)
• InChI Key： UXKNLOHMMHSOJC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)CC(=O)O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Additional information on 3-Bromo-5-fluoro-4-nitrophenylacetic acid

3-Bromo-5-fluoro-4-nitrophenylacetic Acid (CAS No: 1804407-08-6)

3-Bromo-5-fluoro-4-nitrophenylacetic acid is a highly specialized organic compound with the CAS registry number 1804407-08-6. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, fluorine, and nitro groups, along with an acetic acid moiety. The combination of these functional groups makes it a valuable molecule in various fields of chemistry, particularly in pharmaceutical research and materials science.

The synthesis of 3-bromo-5-fluoro-4-nitrophenylacetic acid involves a series of carefully controlled reactions to ensure the precise placement of substituents on the aromatic ring. The bromine and fluorine atoms contribute to the compound's electronic properties, while the nitro group introduces strong electron-withdrawing effects. These characteristics make the compound highly reactive and versatile in different chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of 3-bromo-5-fluoro-4-nitrophenylacetic acid is its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura reaction. This reactivity has been extensively explored in recent research, where it has been used to construct complex molecular frameworks with high precision. The compound's stability under various reaction conditions has also been a focus of investigation, with findings suggesting that it maintains its integrity even under harsh synthetic conditions.

In terms of applications, 3-bromo-5-fluoro-4-nitrophenylacetic acid has shown promise in the field of medicinal chemistry. Its structure allows for easy modification, enabling researchers to explore its potential as a lead compound for drug discovery. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This highlights its potential role in developing new therapeutic agents.

Moreover, 3-bromo-5-fluoro-4-nitrophenylacetic acid has been utilized in materials science to synthesize advanced polymers and materials with tailored properties. Its ability to undergo polymerization under specific conditions has opened new avenues for creating high-performance materials for use in electronics and advanced manufacturing.

The latest research on 3-bromo-5-fluoro-4-nitrophenylacetic acid has also delved into its environmental impact and biodegradation pathways. Understanding its behavior in natural ecosystems is crucial for ensuring sustainable practices in chemical manufacturing. Findings indicate that while the compound is stable under normal conditions, it can undergo biodegradation under specific microbial influences, which is a positive sign for its eco-friendly applications.

In conclusion, 3-bromo-5-fluoro-4-nitrophenylacetic acid (CAS No: 1804407-08-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, offering new possibilities for drug discovery, material innovation, and sustainable chemical processes.